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Cat. No.: B000602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the enzymatic conversion

of retinyl palmitate to retinol, a pivotal reaction in vitamin A metabolism and various

physiological processes. This document details the key enzymes involved, their kinetics, and

relevant experimental protocols, and visualizes the associated biochemical pathways.

Introduction
Retinyl palmitate, a retinyl ester, is the primary storage form of vitamin A in the body. Its

conversion to retinol, the alcohol form of vitamin A, is a critical step for its biological activity.

This hydrolysis is catalyzed by a group of enzymes known as retinyl ester hydrolases (REHs).

These enzymes are essential for mobilizing vitamin A from storage tissues to target cells,

where it plays vital roles in vision, immune function, cellular differentiation, and growth.[1][2]

Understanding the enzymatic conversion of retinyl palmitate to retinol is crucial for research in

nutrition, ophthalmology, dermatology, and drug development, particularly in the context of

retinoid-based therapeutics.

Key Enzymes in Retinyl Palmitate Hydrolysis
Several enzymes have been identified to possess retinyl ester hydrolase activity, with their

expression and physiological significance varying across different tissues. The primary

enzymes involved in this conversion are:
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Pancreatic Triglyceride Lipase (PTL): Primarily active in the intestine, PTL plays a significant

role in the digestion and absorption of dietary retinyl esters.[3][4][5]

Carboxyl Ester Lipase (CEL): Also known as bile salt-stimulated lipase, CEL is another

pancreatic enzyme that contributes to the hydrolysis of retinyl esters in the small intestine.[4]

[6]

Hormone-Sensitive Lipase (HSL): Predominantly found in adipose tissue, HSL is crucial for

mobilizing retinyl esters from fat stores.[7][8] It is also expressed in other tissues, including

the liver.[9]

Other Carboxylesterases: A variety of other carboxylesterases found in the liver and other

tissues also exhibit REH activity.[4][9]

The enzymatic reaction catalyzed by these hydrolases is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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